N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)indolizine-2-carboxamide
• InChI: InChI=1S/C14H13N3OS/c15-9-14(4-6-19-10-14)16-13(18)11-7-12-3-1-2-5-17(12)8-11/h1-3,5,7-8H,4,6,10H2,(H,16,18)
• InChI Key: YWFONQNREGTKLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C#N)NC(=O)C2=CN3C=CC=CC3=C2
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

“N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide” is a complex organic compound that belongs to the class of indolizines. Indolizine is a nitrogen-containing heterocycle that has a variety of potential biological activities. Some indolizine derivatives with excellent fluorescence properties can even be used as organic fluorescent molecules for biological and material applications.

Synthesis Analysis

The synthesis of indolizines has been developed based on classical methodologies such as Scholtz or Chichibabin reactions. Among them, radical-induced synthetic approaches are receiving increasing attention owing to their unique advantages, such as efficient heterocycle construction, efficient C–C or C–X bond construction, and high atom- and step-economy. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N -alkylation sequence.

Molecular Structure Analysis

Indolizine (pyrrolo [1,2- a ]pyridine) is one of the five isomers of indole and it serves as a precursor for widespread indolizidine alkaloids. The indole molecule has seven positions to accommodate different substitutions.

Chemical Reactions Analysis

Various studies identified the mycobacterial membrane protein large 3 transporter (MmpL3) as the target of several classes of compounds, including the indole-2-carboxamides. The reaction gives a dihydropyridin-1 (2 H )-yl anion, which upon Thorpe–Ziegler-type cyclization provides indolizines.

Physical And Chemical Properties Analysis

Indolizine is a nitrogen-containing heterocycle that has a variety of potential biological activities. Some indolizine derivatives with excellent fluorescence properties can even be used as organic fluorescent molecules for biological and material applications.

Scientific Research Applications

Catalysis and Ligand Design

• Sterically-hindered N-heterocyclic carbenes (NHCs) play a crucial role in organic synthesis. Recently, researchers have developed a class of sterically-hindered NHCs based on the indazole framework . These ligands combine strong σ-donation from the carbene center (due to placement at the C3-indazole position) with flexible N-substitution using the versatile 2,6-bis(diphenylmethyl)aryl moiety. .

Synthetic Methodology

• .

Mechanism of Action

Target of Action

The primary target of N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide is the mycobacterial membrane protein large 3 transporter (MmpL3) . MmpL3 plays a crucial role in the survival and virulence of Mycobacterium tuberculosis, making it an attractive target for antitubercular agents .

Mode of Action

N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide interacts with MmpL3, inhibiting its function . This binding disrupts the normal function of the transporter, leading to growth inhibition of Mycobacterium tuberculosis .

Biochemical Pathways

The inhibition of MmpL3 affects the lipid transport pathways in Mycobacterium tuberculosis . MmpL3 is involved in the transport of mycolic acids, key components of the mycobacterial cell wall . Disruption of this pathway compromises the integrity of the cell wall, leading to the death of the bacteria .

Result of Action

The primary result of N-(3-Cyanothiolan-3-YL)indolizine-2-carboxamide’s action is the inhibition of Mycobacterium tuberculosis growth . By targeting MmpL3, the compound disrupts crucial biochemical pathways in the bacteria, leading to cell death .

Safety and Hazards

There are caveats around reagent toxicity, limitations in substrate scope through the use of strong base, and the sometimes unpredictable behavior of certain reactions.

Future Directions

It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds. The desire to achieve substitution patterns which were hard to build sparked the discovery of completely new pathways, e.g. transition metal-catalyzed reactions and approaches based on oxidative coupling.